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Compound of Interest

Compound Name: 9-Fluorenyl acetate

CAS No.: 25017-68-9

Cat. No.: B1295280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Fluorenyl acetate, identified by the CAS number 25017-68-9, is an organic compound

derived from fluorene, a polycyclic aromatic hydrocarbon.[1] While fluorene itself has a rich

history in the development of synthetic dyes and polymers, its derivatives, such as 9-Fluorenyl
acetate, are of increasing interest in modern organic synthesis and materials science.[2][3]

This guide provides a detailed overview of 9-Fluorenyl acetate, including its chemical

properties, a validated synthesis protocol, key applications, and essential safety information.

The unique structure of the fluorenyl group imparts specific reactivity and utility to this

molecule, making it a valuable tool for chemists in various fields.

Chemical and Physical Properties
9-Fluorenyl acetate is a solid at room temperature, characterized by the presence of an

acetate group at the 9-position of the fluorene ring system. This seemingly simple modification

significantly influences the compound's chemical behavior, particularly the reactivity of the C9-

H proton in the parent fluorene molecule. The table below summarizes the key

physicochemical properties of 9-Fluorenyl acetate.
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Property Value Source(s)

CAS Number 25017-68-9 [1]

Molecular Formula C₁₅H₁₂O₂ [1]

Molecular Weight 224.25 g/mol [1]

Appearance Solid
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Synthesis of 9-Fluorenyl Acetate
The synthesis of 9-Fluorenyl acetate is typically achieved through the esterification of 9-

fluorenol. This reaction is a standard procedure in organic chemistry, involving the reaction of

an alcohol with an acetylating agent, often in the presence of a base to neutralize the acidic

byproduct. The following protocol outlines a reliable method for the preparation of 9-Fluorenyl
acetate.

Experimental Protocol: Synthesis via Acetylation of 9-
Fluorenol
Rationale: This method is based on the nucleophilic attack of the hydroxyl group of 9-fluorenol

on the electrophilic carbonyl carbon of acetic anhydride. Pyridine acts as a catalyst and a base

to scavenge the acetic acid formed during the reaction, driving the equilibrium towards the

product.

Materials:

9-Fluorenol

Acetic Anhydride

Pyridine
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Dichloromethane (DCM)

1 M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate Solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Rotary Evaporator

Standard Glassware for Organic Synthesis (round-bottom flask, condenser, separatory

funnel, etc.)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 9-fluorenol (1 equivalent) in

dichloromethane.

Addition of Reagents: To the stirred solution, add pyridine (1.5 equivalents) followed by the

slow, dropwise addition of acetic anhydride (1.2 equivalents) at room temperature.

Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material (9-

fluorenol) is consumed.

Workup: Upon completion, dilute the reaction mixture with dichloromethane. Transfer the

mixture to a separatory funnel and wash sequentially with 1 M HCl to remove excess

pyridine, followed by saturated NaHCO₃ solution to neutralize any remaining acid, and finally

with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization or column chromatography

to yield pure 9-Fluorenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295280#9-fluorenyl-acetate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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